Cas no 2640978-96-5 (1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide
• CAS No: 2640978-96-5
• MF: C₂₂H₂₄ClN₃OS
• MW: 413.96346282959
• CID: 5341204
• PubChem ID: 155801389
• Update Time: 2025-11-06

1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640978-96-5
• F6520-5335
• 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide
• AKOS040700649
• 1-(4-Chlorophenyl)-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]cyclopentanecarboxamide

• Inchi： 1S/C22H24ClN3OS/c1-26-15-16(14-25-26)20-9-8-19(28-20)10-13-24-21(27)22(11-2-3-12-22)17-4-6-18(23)7-5-17/h4-9,14-15H,2-3,10-13H2,1H3,(H,24,27)
• InChI Key： MWEMWEUAJSFVHG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(C(NCCC2SC(C3=CN(C)N=C3)=CC=2)=O)CCCC1

Computed Properties

• Exact Mass: 413.1328613g/mol
• Monoisotopic Mass: 413.1328613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.6±55.0 °C(Predicted)
• pka: 15.01±0.20(Predicted)

Additional information on 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide

Introduction to 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide (CAS No. 2640978-96-5)

1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2640978-96-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The structural framework of this molecule incorporates several key functional groups, including a 4-chlorophenyl moiety, an N-substituted cyclopentane backbone, and a thiophene ring linked to a pyrazole moiety, which collectively contribute to its distinct chemical and pharmacological profile.

The 4-chlorophenyl group is a common feature in many pharmacologically active compounds, known for its ability to modulate receptor interactions and enhance metabolic stability. This aromatic ring, substituted with a chlorine atom at the para position, provides a hydrophobic surface that can interact favorably with biological targets. The presence of the chlorine atom also introduces a degree of electronic richness, which can influence the compound's reactivity and binding affinity. In the context of drug design, such structural elements are often strategically incorporated to optimize pharmacokinetic properties and target specificity.

The core structure of 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide is an N-substituted cyclopentane ring, which is a privileged scaffold in medicinal chemistry due to its ability to adopt a favorable conformation in biological environments. The cyclopentane ring provides rigidity and spatial constraints that can enhance binding interactions with protein targets. Additionally, the N-substituent on the cyclopentane backbone further modulates the compound's pharmacological profile by introducing additional interaction points with biological receptors. This modification is particularly important in designing molecules that require precise spatial orientation to achieve high affinity for their targets.

The presence of a thiophene ring linked to a pyrazole moiety represents another critical feature of this compound. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The pyrazole ring, on the other hand, is known for its ability to act as a bioisostere for piperazine or morpholine moieties, which are frequently found in active pharmaceutical ingredients (APIs). The combination of these two heterocyclic systems in 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide suggests potential multitarget interactions, which could be advantageous in developing drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide with biological targets. These studies have highlighted the importance of understanding the three-dimensional structure-energy relationships in drug design. The molecular dynamics simulations suggest that the compound can adopt multiple conformations depending on its environment, which may influence its bioavailability and therapeutic efficacy. Furthermore, the flexibility provided by the cyclopentane ring and the presence of rotatable bonds around the thiophene-pyrazole junction are likely to play a crucial role in determining its pharmacokinetic properties.

In terms of synthetic chemistry, the preparation of 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopentane-1-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of the cyclopentane ring followed by sequential introduction of the thiophene-pyrazole moiety and the final amide group. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are employed to construct the complex framework of this molecule. The use of protecting groups is essential to prevent unwanted side reactions and ensure regioselectivity throughout the synthetic process.

From a pharmacological perspective, 1-(4-chlorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-yll)thiophen}-2-yI]ethyIcycIopentanecarboxamide has shown promise in preclinical studies as a potential therapeutic agent. Initial assays have indicated that this compound exhibits inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The dual functionality provided by the thiophene-pyrazole system allows for interactions with multiple biological pathways simultaneously, which could be leveraged to develop combination therapies with enhanced therapeutic outcomes.

The unique structural features of this compound also make it an attractive candidate for further derivatization studies aimed at optimizing its pharmacological properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the bioactivity profile of 1-(4-chloro phen yl)-N-{2-[5-(l-methyl-lH-p y ra z ol - 4 - y l )thi o ph en - 2 - y l ] eth y I } c y c lo p e n t ane - 1 - car bo x am ide (CAS No. 26409789655). Such modifications can lead to compounds with improved solubility, bioavailability, and target specificity without compromising their core pharmacological activity.

The growing interest in structure-based drug design has spurred significant developments in high-throughput screening (HTS) technologies that allow for rapid evaluation of large libraries of compounds like l(4-chIoro phen yl)-N{z[55(l-methyllH-pyr az ol - 44-y l )thi o ph en - 22-y l ] eth y I } cy c lo pent ane - 11 - car box am ide (CAS No . 26409789655) against diverse biological targets. These HTS campaigns have identified several hit compounds that show promising activity profiles for further development into novel therapeutics. The integration of computational modeling with experimental data has accelerated the process of identifying lead compounds from complex molecular libraries.

In conclusion,l(44chloro phen yl)-N{z[55(l-methyllH-pyr az ol - 44-y l )thi o ph en - 22-y l ] eth y I } cy c lo pent ane - ll - car box am ide (CAS No . 26409789655) represents an intriguing molecule with significant potential in pharmaceutical research due to its unique structural features and promising biological activities . Further studies are warranted to fully elucidate its mechanism(s)of action , optimize its pharmacokinetic properties ,and evaluate its therapeutic efficacy . As our understandingof disease pathophysiology advances ,compounds like this one will continueto playa crucial roleinthe developmentofnovel treatmentsforhuman diseases .